Cas no 899977-88-9 (2-chloro-N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-nitrobenzamide)

• Product Name: 2-chloro-N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-nitrobenzamide
• CAS No: 899977-88-9
• MF: C₁₈H₁₃ClN₄O₄
• MW: 384.77322268486
• CID: 5491831
• Update Time: 2025-06-08

2-chloro-N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[4-(1-methyl-6-oxopyridazin-3-yl)phenyl]-4-nitrobenzamide
• 2-chloro-N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-nitrobenzamide

• Inchi： 1S/C18H13ClN4O4/c1-22-17(24)9-8-16(21-22)11-2-4-12(5-3-11)20-18(25)14-7-6-13(23(26)27)10-15(14)19/h2-10H,1H3,(H,20,25)
• InChI Key： CSEXJUVQQOSKTO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN(C)C(=O)C=C2)C=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-nitrobenzamide

Research Briefing on 2-chloro-N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-nitrobenzamide (CAS: 899977-88-9)

Recent studies have highlighted the significance of 2-chloro-N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-nitrobenzamide (CAS: 899977-88-9) as a promising compound in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridazinone and nitrobenzamide moieties, has garnered attention for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical implications.

The synthesis of 2-chloro-N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-nitrobenzamide involves a multi-step process that ensures high yield and purity, as reported in recent publications. Key steps include the condensation of 3-(4-aminophenyl)-1-methyl-6-oxo-1,6-dihydropyridazine with 2-chloro-4-nitrobenzoic acid derivatives, followed by purification using advanced chromatographic techniques. Researchers have emphasized the importance of optimizing reaction conditions to minimize by-products and enhance the compound's stability, which is critical for subsequent biological evaluations.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in inflammatory and oncogenic pathways. In vitro assays demonstrate its ability to selectively bind to the ATP-binding sites of these kinases, thereby disrupting their catalytic activity. Notably, molecular docking simulations have provided insights into the structural determinants of its binding affinity, highlighting the role of the nitrobenzamide group in forming critical hydrogen bonds with the target enzymes. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Further investigations into the pharmacological profile of 2-chloro-N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-nitrobenzamide have explored its efficacy in preclinical models. Recent animal studies indicate that the compound exhibits favorable pharmacokinetic properties, including adequate oral bioavailability and a manageable half-life. Moreover, toxicity assessments have shown a promising safety profile, with no significant adverse effects observed at therapeutic doses. These results underscore its potential for advancing to clinical trials, particularly for conditions such as rheumatoid arthritis and certain cancers, where kinase dysregulation plays a pivotal role.

In conclusion, the compound 2-chloro-N-4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-4-nitrobenzamide (CAS: 899977-88-9) represents a promising candidate for further drug development. Its well-characterized synthesis, selective kinase inhibitory activity, and favorable preclinical data position it as a valuable tool for both basic research and therapeutic applications. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies, which could further enhance its clinical utility.